
5-Aminoindole (CAS 5192-03-0): A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Aminoindole

Cat. No.: B014826 Get Quote

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Introduction
5-Aminoindole (CAS number: 5192-03-0) is a heterocyclic aromatic amine that has garnered

significant interest in the scientific community, particularly in the fields of medicinal chemistry

and drug discovery. Its indole core is a privileged scaffold found in numerous biologically active

compounds. This technical guide provides a comprehensive overview of 5-Aminoindole,

including its physicochemical properties, synthesis, analytical methods, and its pivotal role as a

versatile building block in the development of therapeutic agents.

Physicochemical and Safety Data
5-Aminoindole is a solid at room temperature, typically appearing as grey or brown crystals or

powder.[1] It is sparingly soluble in water but soluble in organic solvents like DMSO and

methanol.[2] Due to its chemical nature, it is sensitive to air and should be stored in a cool,

dark place under an inert atmosphere.[1][2]

Table 1: Physicochemical Properties of 5-Aminoindole
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Property Value Reference

CAS Number 5192-03-0 [1]

Molecular Formula C₈H₈N₂ [1]

Molecular Weight 132.16 g/mol [3][4]

Appearance
Grey or Brown Crystalline

Powder/Solid
[1][2]

Melting Point 131-133 °C (decomposes) [2][3]

Boiling Point 190 °C at 6 mmHg [2]

Water Solubility Insoluble [1]

pKa 17.39 ± 0.30 (Predicted) [2]

InChI Key
ZCBIFHNDZBSCEP-

UHFFFAOYSA-N
[3]

Canonical SMILES C1=CC2=C(C=CN2)C=C1N [1]

Table 2: Safety and Hazard Information for 5-Aminoindole

Hazard Statement GHS Classification Precautionary Statement

H302: Harmful if swallowed
Acute Toxicity, Oral (Category

4)

P264, P270, P301+P312,

P330, P501

H311: Toxic in contact with

skin

Acute Toxicity, Dermal

(Category 3)

P280, P302+P352, P312,

P322, P361, P363, P405,

P501

H319: Causes serious eye

irritation
Eye Irritation (Category 2A)

P264, P280,

P305+P351+P338,

P337+P313

H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Acute Hazard

(Category 1)

P273, P391, P501
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Experimental Protocols
Synthesis of 5-Aminoindole
The most common synthetic route to 5-Aminoindole is the reduction of 5-nitroindole. Several

methods have been reported, with variations in catalysts, reaction conditions, and yields.

Method 1: Catalytic Hydrogenation

This method involves the reduction of 5-nitroindole using hydrogen gas in the presence of a

catalyst.

Materials: 5-nitroindole, 95% Ethanol, Supported Catalyst (e.g., Palladium on Carbon),

Hydrogen Gas.

Procedure:

In a high-pressure reaction vessel, add 100g of 5-nitroindole.

Add 4 times the volume of 95% ethanol and 10-15% by weight of the supported catalyst.

Seal the vessel and replace the internal atmosphere with hydrogen gas.

Heat the mixture to 60°C with stirring.

Introduce hydrogen gas, maintaining a pressure of 1.0-3.0 MPa (optimally around 1.5

MPa).

Maintain the reaction at 70-95°C for 1-2 hours.

Monitor the reaction for the conversion of 5-nitroindole (typically 96-99%).

After completion, cool the reaction mixture and carefully filter to separate the catalyst. The

catalyst can be reused.

The filtrate containing 5-Aminoindole can be further purified by crystallization or

chromatography.

Method 2: Reduction with Ammonium Formate
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This protocol offers an alternative to high-pressure hydrogenation.

Materials: 5-nitroindole, Water, Cetyltrimethylammonium bromide, Ammonium formate, O-

MoS₂ catalyst, Nitrogen gas.

Procedure:

To a reaction vessel with magnetic stirring, add 20 mL of water, 0.15 g of

cetyltrimethylammonium bromide, 5 mmol of 5-nitroindole, 20 mmol of ammonium

formate, and 0.2 g of O-MoS₂ catalyst under a nitrogen atmosphere.

Seal the vessel and heat the reaction mixture to 130°C for 6 hours.

After the reaction is complete, centrifuge the mixture to separate the solid catalyst.

The supernatant can be analyzed by GC-MS and GC to determine the conversion and

selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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